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Compound of Interest

Compound Name:
cis-2-Vinyl-1,3-dioxolane-4-

methanol

Cat. No.: B098564 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

cis-2-Vinyl-1,3-dioxolane-4-methanol.

Frequently Asked Questions (FAQs)
Q1: What is cis-2-Vinyl-1,3-dioxolane-4-methanol?

A1: cis-2-Vinyl-1,3-dioxolane-4-methanol is a chemical compound with the molecular formula

C6H10O3[1]. It belongs to the family of dioxolanes, which are cyclic acetals. The "cis"

designation refers to the stereochemistry at the 2 and 4 positions of the dioxolane ring. It is a

versatile building block in organic synthesis.

Q2: What are the primary applications of cis-2-Vinyl-1,3-dioxolane-4-methanol?

A2: While specific applications for this exact molecule are not extensively detailed in the

provided search results, related dioxolane structures are widely used as protecting groups for

aldehydes, ketones, and 1,2-diols in natural product synthesis[2][3]. The vinyl group also offers

a site for polymerization and other addition reactions[4][5].

Q3: What are the main safety hazards associated with cis-2-Vinyl-1,3-dioxolane-4-methanol
and related compounds?
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A3: Related vinyl-1,3-dioxolane compounds are classified as highly flammable liquids and may

be toxic if swallowed or in contact with skin[6][7]. Vapors can form explosive mixtures with air,

and the compound may form explosive peroxides. It is crucial to handle this chemical in a well-

ventilated fume hood and wear appropriate personal protective equipment (PPE), including

gloves, eye protection, and a lab coat[7].

Q4: How should cis-2-Vinyl-1,3-dioxolane-4-methanol be stored?

A4: Dioxolane derivatives should be stored in a cool, dry, and well-ventilated area in tightly

sealed containers, away from heat, sparks, and open flames[7]. Storage under an inert

atmosphere is recommended to prevent peroxide formation. Some similar compounds are

stored at refrigerated temperatures (2-8°C)[8].

Troubleshooting Guide
Problem 1: Low or No Product Yield in Synthesis
Possible Causes & Solutions
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Cause Recommended Action

Impure Starting Materials

Ensure the purity of glycerol and acrolein. The

presence of water or other impurities in the

starting materials can inhibit the reaction.

Ineffective Catalyst

The synthesis of dioxolanes is typically acid-

catalyzed[2][9]. Ensure the acid catalyst (e.g., a

strong acidic ion exchanger) is active. If using a

reusable catalyst, consider regeneration or

replacement.

Inefficient Water Removal

The formation of the dioxolane is a reversible

reaction that produces water. Efficient removal

of water is crucial to drive the reaction to

completion. If using a Dean-Stark apparatus,

ensure it is functioning correctly[2].

Incorrect Reaction Temperature

The reaction temperature can significantly

impact the reaction rate and equilibrium.

Optimize the temperature based on literature

procedures for similar dioxolane syntheses.

Side Reactions

Acrolein can undergo self-polymerization or

other side reactions. Ensure the reaction is

performed under controlled conditions to

minimize these pathways. The reaction of

glycerol can also lead to side products like

acetol[10][11][12].

Problem 2: Product Decomposition or Instability
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Cause Recommended Action

Hydrolysis

Dioxolanes are susceptible to hydrolysis back to

the corresponding aldehyde/ketone and diol,

especially in the presence of acid and water[13]

[14]. Ensure the product is stored in a dry

environment and avoid contact with acidic

conditions during workup and storage.

Peroxide Formation

Like many ethers, dioxolanes can form

explosive peroxides upon exposure to air and

light[14]. Store the product under an inert

atmosphere (e.g., nitrogen or argon) and in a

dark, cool place. Periodically test for the

presence of peroxides.

Polymerization of Vinyl Group

The vinyl group can polymerize, especially in

the presence of radical initiators, light, or heat.

Store the compound with a suitable inhibitor if

necessary and away from light and heat

sources.

Problem 3: Difficulty in Product Purification
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Cause Recommended Action

Incomplete Reaction

If the reaction has not gone to completion, the

product will be contaminated with starting

materials. Monitor the reaction progress using

techniques like TLC or GC to ensure

completion.

Formation of Isomers

The reaction can potentially produce a mixture

of cis and trans isomers. Purification techniques

like column chromatography or fractional

distillation may be necessary to separate the

desired cis isomer.

Co-distillation with Solvents

During solvent removal, the product may co-

distill if it has a similar boiling point to the

solvent. Use a rotary evaporator under

controlled temperature and pressure to avoid

product loss.

Data Presentation
Table 1: Physical and Chemical Properties of Related Compounds

Property 2-Vinyl-1,3-dioxolane
cis-2-Vinyl-1,3-dioxolane-
4-methanol

Molecular Formula C5H8O2[6] C6H10O3[1]

Molecular Weight 100.12 g/mol [6] 130.14 g/mol [1]

Boiling Point 115-116 °C[6][15] Not available

Density 1.001 g/mL at 25 °C[6] Not available

Refractive Index n20/D 1.4300[6] Not available

Experimental Protocols
General Protocol for the Synthesis of 1,3-Dioxolanes
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This is a generalized procedure based on the synthesis of similar dioxolane compounds and

should be adapted for the specific synthesis of cis-2-Vinyl-1,3-dioxolane-4-methanol.

Reaction Setup: A mixture of the aldehyde or ketone (1.0 mmol), a dehydrating agent like

trimethyl orthoformate (1.0 mmol), an acid catalyst (e.g., montmorillonite K10, 300 mg), and

a suitable solvent (e.g., sodium-dried toluene, 20.0 mL) are placed in a round-bottom flask

equipped with a Dean-Stark apparatus[2].

Initial Stirring: The mixture is stirred for a period (e.g., 1 hour) to allow for initial activation[2].

Diol Addition: The diol (2.0 mmol) is then added to the reaction mixture[2].

Reflux and Water Removal: The mixture is heated to reflux, and the formation of the product

is monitored by the removal of the alcohol/water azeotrope in the Dean-Stark trap[2].

Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical

technique such as Thin Layer Chromatography (TLC)[2].

Workup: After the reaction is complete, the mixture is cooled, and the catalyst is removed by

filtration. The reaction mixture is then washed with a mild base (e.g., solid NaHCO3) and

water to neutralize the acid catalyst and remove water-soluble impurities[2].

Purification: The crude product is then purified, typically by fractional distillation or column

chromatography.
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Caption: General experimental workflow for the synthesis of cis-2-Vinyl-1,3-dioxolane-4-
methanol.
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Caption: Troubleshooting decision tree for common issues in cis-2-Vinyl-1,3-dioxolane-4-
methanol experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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